Cas no 917-95-3 (Propane,2-methyl-2-nitroso-)

Propane,2-methyl-2-nitroso- structure
Propane,2-methyl-2-nitroso- structure
Product Name:Propane,2-methyl-2-nitroso-
CAS No:917-95-3
MF:C4H9NO
MW:87.1203610897064
CID:810275
PubChem ID:23272
Update Time:2025-04-19

Propane,2-methyl-2-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Propane,2-methyl-2-nitroso-
    • 2-methyl-2-nitrosopropane
    • tert-nitrosobutane
    • 1,1-Dimethyl-1-nitrosoethane
    • 2-methyl-2-nitrosiopropane
    • 2-methyl-2-nitroso-propane dimer
    • 2-Nitroso-2-methylpropane
    • Nitrosoisobutane
    • AKOS004901809
    • tert-C4H9NO
    • Nitroso-tert-butane
    • UNII-JGX6N17V2U
    • 2-MNP
    • NSC-150348
    • TRIMETHYLNITROSOMETHANE
    • NSC 150348
    • Propane, 2-methyl-2-nitroso-, dimer
    • 917-95-3
    • NSC150348
    • 2-NITROSOISOBUTANE
    • 2-methyl-2-nitroso-propane
    • Propane, 2-methyl-2-nitroso-
    • Q4029769
    • DTXSID80878749
    • JGX6N17V2U
    • Inchi: 1S/C4H9NO/c1-4(2,3)5-6/h1-3H3
    • InChI Key: LUQZKEZPFQRRRK-UHFFFAOYSA-N
    • SMILES: O=NC(C)(C)C

Computed Properties

  • Exact Mass: 87.06840
  • Monoisotopic Mass: 87.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 53.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.4
  • XLogP3: 0.5

Experimental Properties

  • Density: 0.86
  • Boiling Point: 67.9°C at 760 mmHg
  • Flash Point: 4°C
  • Refractive Index: 1.406
  • PSA: 29.43000
  • LogP: 1.55130
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk